Cas no 145876-11-5 (3-(2-(4-Hydroxy-3,5-diiodostyryl)-3,3-dimethyl-3H-indol-1-ium-1-yl)propane-1-sulfonate)

• Product Name: 3-(2-(4-Hydroxy-3,5-diiodostyryl)-3,3-dimethyl-3H-indol-1-ium-1-yl)propane-1-sulfonate
• CAS No: 145876-11-5
• MF: C₂₁H₂₁I₂NO₄S
• MW: 637.269689321518
• MDL: MFCD23135566
• CID: 842966
• PubChem ID: 71463712
• Update Time: 2025-08-03

3-(2-(4-Hydroxy-3,5-diiodostyryl)-3,3-dimethyl-3H-indol-1-ium-1-yl)propane-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• 3-(2-(4-Hydroxy-3,5-diiodostyryl)-3,3-dimethyl-3H-indol-1-ium-1-yl)propane-1-sulfonate
• 3H-IndoliuM, 2-[2-(4-hydroxy-3,5-diiodophenyl)ethenyl]-3,3-diMethyl-1-(3-
• (E)-3-(2-(4-hydroxy-3,5-diiodostyryl)-3,3-dimethyl-3h-indolium-1-yl)propane-1-sulfonate
• 2-[2-(4-Hydroxy-3,5-diiodophenyl)ethenyl]-3,3-dimethyl-1-(3-sulfopropyl)-3H-indolium inner salt
• 3H-IndoliuM, 2-[2-(4-hydroxy-3,5-diiodophenyl)ethenyl]-3,3-diMethyl-1-(3-sulfopropyl)-, inner salt
• J-200328
• 3H-Indolium,2-[2-(4-hydroxy-3,5-diiodophenyl)ethenyl]-3,3-dimethyl-1-(3-sulfopropyl)-,inner salt
• AKOS016006367
• 3-[2-[(E)-2-(4-Hydroxy-3,5-diiodophenyl)ethenyl]-3,3-dimethylindol-1-ium-1-yl]propane-1-sulfonate
• 145876-11-5

• MDL： MFCD23135566
• Inchi： 1S/C21H21I2NO4S/c1-21(2)15-6-3-4-7-18(15)24(10-5-11-29(26,27)28)19(21)9-8-14-12-16(22)20(25)17(23)13-14/h3-4,6-9,12-13H,5,10-11H2,1-2H3,(H,26,27,28)
• InChI Key： SFPKEYWHHIHKEO-UHFFFAOYSA-N
• SMILES： IC1C(=C(C=C(C=1)/C=C/C1C(C)(C)C2C=CC=CC=2[N+]=1CCCS(=O)(=O)[O-])I)O

Computed Properties

• Exact Mass: 636.92807g/mol
• Monoisotopic Mass: 636.92807g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 734
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 88.8Ų

Additional information on 3-(2-(4-Hydroxy-3,5-diiodostyryl)-3,3-dimethyl-3H-indol-1-ium-1-yl)propane-1-sulfonate

Recent Advances in the Study of 3-(2-(4-Hydroxy-3,5-diiodostyryl)-3,3-dimethyl-3H-indol-1-ium-1-yl)propane-1-sulfonate (CAS: 145876-11-5)

The compound 3-(2-(4-Hydroxy-3,5-diiodostyryl)-3,3-dimethyl-3H-indol-1-ium-1-yl)propane-1-sulfonate (CAS: 145876-11-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features including a diiodostyryl group and a sulfonate moiety, has shown promising applications in various biomedical contexts. Recent studies have focused on its potential as a fluorescent probe for bioimaging, its interactions with biological macromolecules, and its utility in drug discovery and development.

One of the key areas of research has been the use of this compound as a fluorescent dye for live-cell imaging. Its high photostability and ability to bind selectively to cellular components make it an attractive tool for studying dynamic biological processes. A 2023 study published in the Journal of Chemical Biology demonstrated that this compound exhibits excellent membrane permeability and low cytotoxicity, enabling long-term imaging of intracellular structures without significant photobleaching. The study also highlighted its potential for use in super-resolution microscopy techniques, which require dyes with high brightness and stability.

In addition to its imaging applications, recent investigations have explored the compound's interactions with proteins and nucleic acids. A study in Bioorganic & Medicinal Chemistry Letters (2024) reported that the diiodostyryl group facilitates strong binding to hydrophobic pockets in proteins, suggesting potential applications in protein labeling and inhibitor screening. Furthermore, the sulfonate moiety enhances water solubility, addressing a common challenge with hydrophobic fluorescent dyes. This dual functionality makes the compound a versatile tool for both in vitro and in vivo studies.

Another significant development is the exploration of this compound's role in drug discovery. Researchers have utilized its fluorescent properties to develop high-throughput screening assays for identifying small-molecule modulators of protein function. A recent preprint on bioRxiv (2024) described a novel assay leveraging this compound to monitor conformational changes in G-protein-coupled receptors (GPCRs), a critical target class in drug development. The assay demonstrated high sensitivity and reproducibility, offering a new approach to GPCR drug screening.

Despite these advancements, challenges remain in optimizing the compound's pharmacokinetic properties for therapeutic applications. Current research is focused on modifying the chemical structure to improve bioavailability and reduce off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are underway to translate these findings into clinically relevant tools and therapies. The ongoing studies underscore the compound's potential to bridge the gap between basic research and translational medicine.

In conclusion, 3-(2-(4-Hydroxy-3,5-diiodostyryl)-3,3-dimethyl-3H-indol-1-ium-1-yl)propane-1-sulfonate (CAS: 145876-11-5) represents a multifaceted tool in chemical biology and pharmaceutical research. Its applications in bioimaging, protein interaction studies, and drug discovery highlight its versatility and promise. Future research will likely focus on further refining its properties and expanding its utility in both academic and industrial settings. As the field advances, this compound is poised to play a pivotal role in understanding complex biological systems and developing novel therapeutics.